Cas no 2648962-17-6 ((3-Fluorocyclohexyl)methanesulfonyl fluoride)

• Product Name: (3-Fluorocyclohexyl)methanesulfonyl fluoride
• CAS No: 2648962-17-6
• MF: C₇H₁₂F₂O₂S
• MW: 198.230788230896
• CID: 6202874
• PubChem ID: 165898150
• Update Time: 2025-05-23

(3-Fluorocyclohexyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3-fluorocyclohexyl)methanesulfonyl fluoride
• 2648962-17-6
• EN300-4093865
• (3-Fluorocyclohexyl)methanesulfonyl fluoride

• Inchi： 1S/C7H12F2O2S/c8-7-3-1-2-6(4-7)5-12(9,10)11/h6-7H,1-5H2
• InChI Key： BFWGUXNVJMBBJS-UHFFFAOYSA-N
• SMILES： S(CC1CCCC(C1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 198.05260712g/mol
• Monoisotopic Mass: 198.05260712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.5Ų

Additional information on (3-Fluorocyclohexyl)methanesulfonyl fluoride

Introduction to (3-Fluorocyclohexyl)methanesulfonyl Fluoride (CAS No. 2648962-17-6)

The compound (3-Fluorocyclohexyl)methanesulfonyl fluoride, also known by its CAS registry number 2648962-17-6, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a fluorinated cyclohexane ring with a methanesulfonyl fluoride group, making it a versatile building block for various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of fluorinated compounds in drug discovery and materials development. The presence of the fluorine atom in the cyclohexane ring introduces electronic and steric effects that can significantly influence the reactivity and properties of the molecule. This makes (3-Fluorocyclohexyl)methanesulfonyl fluoride an invaluable tool for researchers aiming to explore novel chemical reactions or design advanced materials with tailored functionalities.

The synthesis of (3-Fluorocyclohexyl)methanesulfonyl fluoride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the fluorination of a cyclohexane derivative, followed by functionalization with a methanesulfonyl group. This process often employs catalytic systems or transition metal-mediated reactions, which have been optimized in recent studies to enhance efficiency and scalability.

In terms of applications, (3-Fluorocyclohexyl)methanesulfonyl fluoride has been extensively studied for its potential in drug delivery systems, where its fluorinated structure can impart desirable pharmacokinetic properties such as increased bioavailability and reduced toxicity. Additionally, this compound has shown promise in the development of advanced polymers and coatings, where its ability to undergo various chemical transformations can lead to materials with enhanced mechanical and thermal stability.

Recent research has also explored the use of (3-Fluorocyclohexyl)methanesulfonyl fluoride as a precursor for the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in constructing complex natural product analogs, which are critical for understanding biological pathways and designing novel therapeutic agents. The ability of this compound to participate in diverse reaction mechanisms, such as nucleophilic substitutions and coupling reactions, further underscores its versatility in organic synthesis.

Moreover, the integration of computational chemistry techniques has provided deeper insights into the electronic properties and reactivity patterns of (3-Fluorocyclohexyl)methanesulfonyl fluoride. Advanced quantum mechanical calculations have revealed how the fluorine atom influences the electronic distribution within the molecule, thereby affecting its reactivity in various chemical environments. These findings have been instrumental in guiding experimental efforts to optimize reaction conditions and develop new synthetic strategies.

In conclusion, (3-Fluorocyclohexyl)methanesulfonyl fluoride (CAS No. 2648962-17-6) stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with its wide-ranging applications, positions it as a key player in advancing scientific discovery across multiple disciplines. As research continues to uncover new possibilities for this compound, it is poised to make even greater contributions to the fields of chemistry, materials science, and medicine.